Cas no 58327-71-2 (3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile)

3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile structure
58327-71-2 structure
Product Name:3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile
CAS No:58327-71-2
MF:C20H13N3S
MW:327.402322530746
CID:2833505
PubChem ID:671315
Update Time:2025-04-21

3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 58327-71-2
    • 2-cyano-3-amino-4,6-diphenylthieno[2,3-b]pyridine
    • SR-01000507610-1
    • AKOS000573492
    • SR-01000507610
    • STK395293
    • DTXSID00350032
    • 3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile
    • Inchi: 1S/C20H13N3S/c21-12-17-19(22)18-15(13-7-3-1-4-8-13)11-16(23-20(18)24-17)14-9-5-2-6-10-14/h1-11H,22H2
    • InChI Key: XUELJJXNKKQMDI-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=C(C2C1=NC(C1C=CC=CC=1)=CC=2C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 327.08301860Da
  • Monoisotopic Mass: 327.08301860Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 90.9Ų
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